Cas no 2639392-30-4 (rac-tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate)

• Product Name: rac-tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate
• CAS No: 2639392-30-4
• MF: C₁₃H₁₉ClN₂O₂S
• MW: 302.820161104202
• CID: 6536818
• PubChem ID: 165899676
• Update Time: 2025-06-08

rac-tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639392-30-4
• rac-tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate
• EN300-28229774

• Inchi： 1S/C13H19ClN2O2S/c1-13(2,3)18-11(17)8-4-5-9(6-8)15-12-16-10(14)7-19-12/h7-9H,4-6H2,1-3H3,(H,15,16)/t8-,9+/m1/s1
• InChI Key： OINZQWCQSZHBFG-BDAKNGLRSA-N
• SMILES： ClC1=CSC(=N1)N[C@H]1CC[C@@H](C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 302.0855767g/mol
• Monoisotopic Mass: 302.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Additional information on rac-tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate

Professional Introduction to Rac-Tert-Butyl (1R,3S)-3-[(4-Chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-Carboxylate (CAS No: 2639392-30-4)

Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate, a compound with the CAS number 2639392-30-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly its cyclopentane core and the presence of functional groups such as tert-butyl and chloro-thiazole moieties, contribute to its potential therapeutic applications.

The molecular structure of Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate is meticulously designed to interact with biological targets in a specific manner. The cyclopentane ring provides a rigid scaffold that mimics the conformation of natural products found in biological systems. This structural motif is known to enhance binding affinity and selectivity, which are crucial for the development of effective drugs. Additionally, the presence of the tert-butyl group at the 1-position and the chiral centers at positions 1 and 3 contribute to the compound's stereochemical complexity, which is often essential for achieving desired pharmacological effects.

The amino group attached to the chloro-thiazole ring in Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate is a key functional group that influences its biological activity. Thiazole derivatives are well-known for their wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The chloro substituent on the thiazole ring further modulates these properties by enhancing electrophilicity and reactivity. This combination of functional groups makes the compound a versatile tool for drug discovery and development.

Recent research has highlighted the potential of this compound in various therapeutic areas. Studies have demonstrated that derivatives of this class exhibit significant inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The chiral nature of Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate has been particularly studied for its impact on enantioselective binding to biological targets. This enantioselectivity is crucial for developing drugs with high efficacy and minimal side effects.

In vitro studies have shown that Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate interacts with several key biological pathways. For instance, it has been found to inhibit the activity of certain kinases that are overexpressed in cancer cells. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings suggest that this compound could be a valuable candidate for developing novel therapeutic agents.

The synthesis of Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-yl)amino]cyclopentane-1-carboxylate involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as asymmetric synthesis and catalytic hydrogenation have been utilized to construct the complex molecular framework efficiently. The synthetic route also emphasizes sustainability by minimizing waste generation and using environmentally friendly reagents.

The pharmacokinetic properties of this compound are another area of interest. Preliminary studies have indicated that it exhibits good oral bioavailability and distributes effectively throughout various tissues in vivo. These characteristics are essential for developing drugs that can be administered orally and achieve therapeutic levels in the body. Furthermore, the compound demonstrates favorable metabolic stability, which reduces the likelihood of rapid degradation in vivo.

The safety profile of Rac-Tert-butyl (1R,3S)-3-[(4-chloro-1,3-thiazol-2-ylylamino)cyclopentane - 1 - carboxy l ate has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is well-tolerated at doses relevant to its intended therapeutic use. However, further research is needed to fully understand its long-term safety implications. Continuous monitoring and evaluation will be essential as clinical trials progress.

The development pipeline for this compound is currently undergoing rigorous testing in preclinical models. Researchers are exploring its efficacy in treating various diseases by administering it to animal models under controlled conditions. These studies aim to gather data on dosing regimens, treatment durations, and potential side effects before human trials can begin.

The potential applications of Rac-Tert-butyl (1R , 3 S ) - 3 - [( 4 - chlor o - 1 , 3 - thia z ol - 2 - y l ) a min o ] c y c lo p e n ta n e - 1 - car bo x y l ate extend beyond cancer therapy alone. Preliminary evidence suggests that it may also be effective against infectious diseases caused by bacteria or viruses by interfering with essential metabolic pathways or viral replication mechanisms.

The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing the development of this compound from an initial concept into a potential therapeutic agent. Such partnerships leverage expertise from multiple disciplines—synthetic chemistry , medicinal chemistry , pharmacology , biochemistry —to accelerate progress towards bringing new treatments to patients who need them most.

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